Cas no 1341464-58-1 (N-[(4-Methoxyphenyl)methyl]oxolan-3-amine)

• Product Name: N-[(4-Methoxyphenyl)methyl]oxolan-3-amine
• CAS No: 1341464-58-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5048870
• Update Time: 2025-11-01

N-[(4-Methoxyphenyl)methyl]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]oxolan-3-amine
• N-(4-Methoxybenzyl)tetrahydrofuran-3-amine
• N-[(4-Methoxyphenyl)methyl]oxolan-3-amine

• Inchi： 1S/C12H17NO2/c1-14-12-4-2-10(3-5-12)8-13-11-6-7-15-9-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： LTVVJOKMMXFIHE-UHFFFAOYSA-N
• SMILES： O1CCC(C1)NCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5

Additional information on N-[(4-Methoxyphenyl)methyl]oxolan-3-amine

Professional Introduction to N-[(4-Methoxyphenyl)methyl]oxolan-3-amine (CAS No. 1341464-58-1)

N-[(4-Methoxyphenyl)methyl]oxolan-3-amine, a compound with the chemical identifier CAS No. 1341464-58-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a 4-methoxyphenyl moiety and an oxolan-3-amine backbone suggests a rich chemical diversity that can be exploited for various biological activities.

The molecular structure of N-[(4-Methoxyphenyl)methyl]oxolan-3-amine encompasses a benzene ring substituted with a methoxy group at the fourth position, which is known to enhance lipophilicity and metabolic stability. This feature is particularly valuable in drug design, as it can improve the bioavailability of the compound while minimizing unwanted side effects. The oxolan-3-amine moiety, on the other hand, introduces a heterocyclic ring that is often associated with pharmacological activity, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. N-[(4-Methoxyphenyl)methyl]oxolan-3-amine has been identified as a potential lead compound in this context, primarily due to its ability to interact with specific biological targets. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings are particularly noteworthy given the increasing demand for targeted therapies that offer improved efficacy and safety profiles.

The synthesis of N-[(4-Methoxyphenyl)methyl]oxolan-3-amine involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The introduction of the oxolan ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to achieve this goal. These techniques not only enhance the efficiency of the synthesis but also allow for modifications that can fine-tune the biological activity of the compound.

One of the most compelling aspects of N-[(4-Methoxyphenyl)methyl]oxolan-3-amine is its potential to serve as a scaffold for structure-based drug design. By leveraging computational chemistry tools, researchers can predict how different structural modifications will affect the compound's interactions with biological targets. This approach has been instrumental in identifying novel analogs with enhanced potency and selectivity. For instance, studies have shown that minor alterations in the position or type of substituents can significantly alter the pharmacokinetic properties of the compound.

The pharmacological profile of N-[(4-Methoxyphenyl)methyl]oxolan-3-amine has been extensively evaluated through both in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated promising activity against various disease models, including those relevant to cancer and inflammation. Animal studies have further supported these findings, showing that it can modulate key signaling pathways without significant toxicity. These results are encouraging for future clinical development and highlight the need for further exploration.

The development of new therapeutic agents is often hampered by challenges related to drug delivery and formulation. N-[(4-Methoxyphenyl)methyl]oxolan-3-amine presents an opportunity to address these issues through innovative approaches. For example, nanotechnology-based delivery systems have been explored as a means to enhance the bioavailability and targeted delivery of this compound. Such systems can improve therapeutic efficacy while reducing systemic side effects, making them particularly attractive for clinical applications.

As research in pharmaceutical chemistry continues to evolve, N-[(4-Methoxyphenyl)methyl]oxolan-3-amine is poised to play a crucial role in shaping future therapeutic strategies. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel treatments. By integrating cutting-edge synthetic methods with advanced computational tools, researchers can further optimize this compound's properties for clinical use. The ongoing investigation into its mechanisms of action will also provide valuable insights into disease pathogenesis and potential therapeutic interventions.

In conclusion, N-[(4-Methoxyphenyl)methyl]oxolan-3-amine (CAS No. 1341464-58-1) represents a significant advancement in pharmaceutical chemistry with broad implications for medicinal biology. Its unique structural features, combined with promising pharmacological activity, make it a compelling candidate for further development. As research progresses, this compound is expected to contribute substantially to our understanding of disease mechanisms and provide new avenues for therapeutic intervention.